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Compound of Interest

Compound Name: Ethyl 3-oxo-3-(o-tolyl)propanoate

Cat. No.: B1585877

Core Molecular Identity and Physicochemical
Properties

Ethyl 3-0xo0-3-(o-tolyl)propanoate, also known by its IUPAC name ethyl 3-(2-methylphenyl)-3-
oxopropanoate, is a dicarbonyl compound featuring an ethyl ester and an o-tolyl ketone moiety
separated by a reactive methylene group.[1] This structure is fundamental to its utility as a
synthetic building block.

The central a-methylene protons exhibit significant acidity (pKa = 11 in similar systems) due to
the electron-withdrawing effects of the two flanking carbonyl groups. This characteristic is the
cornerstone of its reactivity, allowing for facile deprotonation to form a stabilized enolate, which
is a potent carbon nucleophile essential for carbon-carbon bond formation.[2]

Molecular Structure Diagram
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Reactants:
- Methyl 2-methylbenzoate
- Ethyl Acetate
- Sodium Ethoxide (Base)
- Anhydrous Ethanol (Solvent)

:

Base-Mediated Enolate Formation
(Deprotonation of Ethyl Acetate)

:

Nucleophilic Acyl Substitution
(Enolate attacks benzoate carbonyl)

:

Formation of B-Keto Ester

:

Acidic Workup
(e.g., dilute HCI or H2SOa)

:

Protonation & Neutralization

:

Extraction & Purification
(e.g., Liquid-liquid extraction, followed by distillation or chromatography)

Final Product:
Ethyl 3-ox0-3-(o-tolyl)propanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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